Cas no 1427325-76-5 ([6-hydroxy-1-(2-morpholinoethyl)indol-3-yl]-(1-naphthyl)methanone)

• Product Name: [6-hydroxy-1-(2-morpholinoethyl)indol-3-yl]-(1-naphthyl)methanone
• CAS No: 1427325-76-5
• MF: C₂₅H₂₄N₂O₃
• MW: 400.469666481018
• CID: 1312153
• PubChem ID: 91701365
• Update Time: 2025-06-28

[6-hydroxy-1-(2-morpholinoethyl)indol-3-yl]-(1-naphthyl)methanone Chemical and Physical Properties

Names and Identifiers

• [6-hydroxy-1-(2-morpholinoethyl)indol-3-yl]-(1-naphthyl)methanone
• JWH 200 6-hydroxyindole metabolite
• CHEBI:183927
• [6-hydroxy-1-(2-morpholin-4-ylethyl)indol-3-yl]-naphthalen-1-ylmethanone
• CHC32576
• (6-hydroxy-1-(2-morpholinoethyl)-1H-indol-3-yl)(naphthalen-1-yl)methanone
• PRMFDACRPWNMJK-UHFFFAOYSA-N
• {6-Hydroxy-1-[2-(4-morpholinyl)ethyl]-1H-indol-3-yl}(1-naphthyl)methanone
• 1427325-76-5
• Methanone, [6-hydroxy-1-[2-(4-morpholinyl)ethyl]-1h-indol-3-yl]-1-naphthalenyl-
• DTXSID301017853
• NS00017268

• Inchi： 1S/C25H24N2O3/c28-19-8-9-21-23(25(29)22-7-3-5-18-4-1-2-6-20(18)22)17-27(24(21)16-19)11-10-26-12-14-30-15-13-26/h1-9,16-17,28H,10-15H2
• InChI Key： PRMFDACRPWNMJK-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCN1C=C(C(C2=CC=CC3C=CC=CC2=3)=O)C2C=CC(=CC1=2)O

Computed Properties

• Exact Mass: 400.17869263g/mol
• Monoisotopic Mass: 400.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Naphthoylindoles

Additional information on [6-hydroxy-1-(2-morpholinoethyl)indol-3-yl]-(1-naphthyl)methanone

Chemical Profile of [6-hydroxy-1-(2-morpholinoethyl)indol-3-yl](1-naphthyl)methanone (CAS No. 1427325-76-5)

[6-hydroxy-1-(2-morpholinoethyl)indol-3-yl](1-naphthyl)methanone is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1427325-76-5, features a unique molecular architecture comprising an indole core substituted with a hydroxyl group at the 6-position and an N-morpholinoethyl chain at the 1-position, further linked to a benzophenone moiety via a methanone bridge. The presence of multiple pharmacophoric elements makes this molecule a promising candidate for further exploration in drug discovery and development.

The indole scaffold is well-documented for its biological activity, playing a crucial role in various biological pathways and serving as a key structural motif in numerous therapeutic agents. Specifically, the 6-hydroxy group on the indole ring introduces potential hydrogen bonding capabilities, which can enhance binding affinity to biological targets. The 1-(2-morpholinoethyl) side chain adds another layer of complexity, as morpholine derivatives are known for their ability to modulate enzyme activity and receptor interactions. This combination of features positions [6-hydroxy-1-(2-morpholinoethyl)indol-3-yl](1-naphthyl)methanone as a versatile building block for designing novel pharmacological entities.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The structural features of [6-hydroxy-1-(2-morpholinoethyl)indol-3-yl](1-naphthyl)methanone align well with these trends, making it an attractive candidate for further investigation. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various diseases. These findings are particularly noteworthy given the ongoing efforts to develop targeted therapies for conditions such as cancer and neurodegenerative disorders.

The benzophenone moiety present in the molecule is another pharmacophoric element that contributes to its potential therapeutic utility. Benzophenone derivatives have been extensively studied for their photophysical properties and their role as intermediates in the synthesis of dyes and agrochemicals. In the context of pharmaceuticals, benzophenone-based compounds have shown promise as modulators of cellular signaling pathways. The methanone bridge connecting the indole and benzophenone moieties provides stability to the molecule while allowing for conformational flexibility, which can be critical for optimal binding to biological targets.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like [6-hydroxy-1-(2-morpholinoethyl)indol-3-yl](1-naphthyl)methanone with potential targets. These computational studies have provided valuable insights into how the structural features of the compound contribute to its biological activity. For instance, molecular dynamics simulations have revealed that the hydroxyl group at the 6-position of the indole ring can form hydrogen bonds with polar residues on protein surfaces, while the morpholinoethyl side chain interacts favorably with hydrophobic pockets. Such detailed understanding is crucial for optimizing the compound's pharmacokinetic properties and therapeutic efficacy.

The synthesis of [6-hydroxy-1-(2-morpholinoethyl)indol-3-yl](1-naphthyl)methanone presents unique challenges due to its complex structure. However, recent advancements in synthetic methodologies have made it more feasible to access such molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the indole-benzophenone core. Additionally, protecting group strategies have enabled chemists to install functional groups in a controlled manner, ensuring high yields and purity. These synthetic achievements underscore the growing capability of organic chemists to design and produce complex pharmacologically relevant molecules.

Ongoing research is focused on evaluating the pharmacological profile of [6-hydroxy-1-(2-morpholinoethyl)indol-3-yl](1-naphthyl)methanone in various disease models. In vitro assays have demonstrated promising activity against several targets, including kinases and transcription factors known to be involved in cancer progression. Furthermore, preclinical studies are underway to assess its efficacy and safety profiles in animal models. These efforts are supported by collaborations between academic institutions and pharmaceutical companies, which aim to accelerate the translation of laboratory discoveries into clinical applications.

The development of novel drug candidates requires not only potent biological activity but also favorable pharmacokinetic properties. Metabolic stability studies have been conducted to evaluate how [6-hydroxy-1-(2-morpholinoethyl)indol-3-yl](1-naphthyl)methanone behaves within biological systems. These studies have provided insights into potential metabolic pathways and degradation products, which can inform future structural modifications aimed at improving drug-like properties. Additionally, formulation studies are being performed to optimize delivery methods, ensuring that the compound reaches its target site effectively.

The future prospects for [6-hydroxy-1-(2-morpholinoethyl)indol-3-yl](1-naphthyl)methanone are bright, given its unique structural features and promising preclinical data. As research continues to uncover new biological functions and therapeutic applications for indole derivatives, this compound is poised to play a significant role in next-generation drug development. Collaborative efforts among chemists, biologists, and clinicians will be essential in realizing this potential and bringing innovative treatments to patients worldwide.